2-(2-(Dimethylamino)ethyl)-1-(3-isopropoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(dimethylamino)ethyl]-6,7-dimethyl-1-(3-propan-2-yloxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H30N2O4/c1-15(2)31-19-9-7-8-18(14-19)23-22-24(29)20-12-16(3)17(4)13-21(20)32-25(22)26(30)28(23)11-10-27(5)6/h7-9,12-15,23H,10-11H2,1-6H3
• InChI Key: HPUIRUWQRKUBIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC3=C(C2=O)C(N(C3=O)CCN(C)C)C4=CC(=CC=C4)OC(C)C
• Molecular Formula: C26H30N2O4
• Molecular Weight: 434.5 g/mol

Description

2-(2-(Dimethylamino)ethyl)-1-(3-isopropoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C26H30N2O4 and its molecular weight is 434.536. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(Dimethylamino)ethyl)-1-(3-isopropoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(Dimethylamino)ethyl)-1-(3-isopropoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characteristics

The compound 2-(2-(Dimethylamino)ethyl)-1-(3-isopropoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been explored in various scientific research applications, focusing on its synthesis, derivatization, and participation in the formation of complex molecular structures. One study elaborates on the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs, highlighting a method where methyl o-hydroxybenzoylpyruvate, when heated with N,N-dimethylethylenediamine and aromatic aldehydes, affords high yields of specific heterocycles, which upon dehydration, convert into desired diones. This synthesis route enables the creation of a broad range of derivatives, demonstrating the compound's versatility in chemical synthesis (Vydzhak & Panchishyn, 2010).

Chemical Transformations and Derivative Synthesis

Further research illustrates the compound's role in the synthesis of polyfunctional fused heterocyclic compounds via indene-1,3-diones, where it reacts with various reagents under specific conditions to yield diverse heterocyclic structures. These transformations are pivotal for creating novel compounds with potential applications in medicinal chemistry and material science (Hassaneen et al., 2003).

Applications in Material Science

The compound's derivatives have been explored for their potential in material science, such as in the synthesis of conjugated polyelectrolytes for use as electron transport layers in polymer solar cells. The electron-deficient nature and planar structure of these derivatives, stemming from the diketopyrrolopyrrole (DPP) backbone, endow them with high conductivity and electron mobility, making them suitable for enhancing the efficiency of solar cells (Hu et al., 2015).

Novel Heterocyclic Compounds Synthesis

Another study reports on the synthesis of thio- and furan-fused heterocycles, starting from acid derivatives of the compound, which undergoes intramolecular cyclization to form target fused ring systems. This research underscores the compound's utility in generating novel heterocyclic structures that may have various scientific and industrial applications (Ergun et al., 2014).